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Compound of Interest

Compound Name: Hydroxysulochrin

Cat. No.: B3025930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxysulochrin is a naturally occurring benzophenone derivative that has been isolated

from the fungus Aureobasidium sp. As a fungal metabolite, it is of interest to researchers in

natural product chemistry, pharmacology, and agricultural sciences. This technical guide

provides a comprehensive overview of the known chemical properties and biological activities

of Hydroxysulochrin, with a focus on presenting clear, actionable data and methodologies for

scientific professionals.

Chemical Identification
A precise understanding of the chemical identity of a compound is fundamental for all research

and development activities. The following table summarizes the key identifiers for

Hydroxysulochrin.
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Identifier Value Reference

CAS Number 581068-64-6 [1][2]

IUPAC Name

2-[2,6-dihydroxy-4-

(hydroxymethyl)benzoyl]-5-

hydroxy-3-methoxy-benzoic

acid, methyl ester

[1][2]

Molecular Formula C₁₇H₁₆O₈ [1][2]

Molecular Weight 348.3041 g/mol [1]

Known Biological Activity
The primary biological activity reported for Hydroxysulochrin is its role as a plant growth

regulator. Specifically, it has been shown to inhibit the growth of tea pollen tubes. In contrast, it

did not exhibit inhibitory effects on the root growth of lettuce seedlings within the tested

concentration range.

Biological
Activity

Organism/Syst
em

Concentration
Observed
Effect

Reference

Plant Growth

Inhibition

Tea (Camellia

sinensis) Pollen

Tube

100 mg/L
41% inhibition of

tube growth

Plant Growth

Inhibition

Lettuce (Lactuca

sativa) Seedling

Root

0.1 mg/L to 100

mg/L

No inhibitory

effect observed

A study investigating the activity of sulochrin derivatives on the aryl hydrocarbon receptor (AhR)

found that, unlike its analog methylsulochrin, Hydroxysulochrin did not exhibit any AhR ligand

activity.

Experimental Protocols
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The following is a generalized protocol for an in vitro pollen tube growth inhibition assay, based

on the literature for assessing the activity of plant growth regulators like Hydroxysulochrin.

Objective: To determine the inhibitory effect of Hydroxysulochrin on the germination and tube

elongation of pollen.

Materials:

Hydroxysulochrin

Pollen grains (e.g., from Camellia sinensis)

Pollen germination medium (specific composition may vary depending on the pollen species,

but generally contains sucrose, boric acid, and calcium nitrate)

Agar

Petri dishes or microscope slides

Microscope with a calibrated eyepiece or imaging software

Procedure:

Preparation of Test Solutions: Prepare a stock solution of Hydroxysulochrin in a suitable

solvent (e.g., DMSO) and then make serial dilutions to achieve the desired final

concentrations (e.g., 100 mg/L) in the pollen germination medium. A control medium

containing the same concentration of the solvent should also be prepared.

Preparation of Assay Plates: Prepare the pollen germination medium with and without the

test compound. If a solid medium is used, add agar to the medium, heat to dissolve, and

pour into petri dishes or onto microscope slides.

Pollen Collection and Inoculation: Collect fresh pollen from the anthers of the selected plant

species. Evenly dust the pollen onto the surface of the prepared solid medium or suspend it

in the liquid medium.

Incubation: Incubate the preparations at a controlled temperature (e.g., 25°C) in the dark for

a specific period (e.g., 24 hours) to allow for pollen germination and tube growth.
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Observation and Data Collection: After the incubation period, observe the pollen grains

under a microscope. Measure the length of the pollen tubes. For each concentration of

Hydroxysulochrin and the control, a statistically significant number of pollen tubes should

be measured.

Analysis: Calculate the percentage of inhibition of pollen tube growth for each concentration

of Hydroxysulochrin compared to the solvent control.

Logical Workflow for Bioactivity Screening
The discovery and characterization of natural products like Hydroxysulochrin often follow a

systematic workflow. The following diagram illustrates a logical process for the screening of a

novel compound for potential biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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